Cas no 103476-89-7 (Leupeptin hemisulfate)

• Product Name: Leupeptin hemisulfate
• CAS No: 103476-89-7
• MF: C₄₀H₇₈N₁₂O₁₂S
• MW: 951.185528278351
• MDL: MFCD00037012
• CID: 62383
• PubChem ID: 329817679
• Update Time: 2025-06-13

Leupeptin hemisulfate Chemical and Physical Properties

Names and Identifiers

• Leupeptin
• Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate
• Leupeptin hemisulfate salt
• Leupeptin (hemisulfate)
• LEUPEPTIN HEMISULFATE
• 2 H2SO4
• AC-LEU-LEU-ARG-CHO
• AC-LEU-LEU-ARGININAL
• AC-LLR-CHO
• LEUPEPTIN 1
• LEUPEPTIN SULFATE
• Leupeptin,Microbial
• Leupeptin,synthetic
• Synonym Acetyl-Leu-L
• Acetyl-Leu-Leu-Arg-al
• AC-LLR-CHO, 1
• LEUPEPTIN 1/2 H2SO4
• Leupeptin, Microbial
• AC-LLR-CHO, 1/2H2 SO4
• L-Leupeptin
• Leupeptin hemisulfate anhydrous
• 05V9Y5208M
• L-Leucinamide, N-acetyl-L-leucyl-N-((1S)-4-((aminoiminomethyl)amino)-1-formylbutyl)-, sulfate (2:1)
• N-Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate salt
• leupeptin-hemisulfate
• Leupeptin hydrogen sulphate
• Leupeptin, >4000 U/mg
• Leupeptin Hemisulphate, Synthetic
• Leupeptin, microbial, &gt
• Q27162636
• (S)-2-Acetamido-N-((S)-1-(((S)-5-guanidino-1-oxopentan-2-yl)amino)-4-methyl-1-oxopentan-2-yl)-4-methylpentanamide hemisulfate
• N-acetyl-L-leucyl-N-[(2S)-5-carbamimidamido-1-oxopentan-2-yl]-L-leucinamide sulfate (2:1)
• bis{N-acetyl-L-leucyl-N-[(2S)-5-{[azaniumyl(imino)methyl]amino}-1-oxopentan-2-yl]-L-leucinamide} sulfate
• [(4S)-4-[[(2S)-2-[[(2S)-2-acetamido-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-oxopentyl]-(diaminomethylidene)azanium
• EX-A4932
• UNII-05V9Y5208M
• 103476-89-7
• Leupeptin, BioUltra, microbial, >=95% (HPLC)
• Leupeptin, Ac-Leu-Leu-argininal x 1/2 H2SO4, synthetic
• Leupeptin, microbial, >=90% (HPLC)
• (2S)-2-acetamido-N-[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-4-methylpentanamide;sulfuric acid
• CHEMBL5187970
• AKOS024418728
• CHEBI:90629
• acetyl-leucyl-leucyl-arginal
• Leupeptin, synthetic, >=85% (HPLC)
• MFCD00037012
• A903394
• Leupetin hemisulfate
• Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate; Leupeptin hemisulfate salt
• BS-51398
• Leupeptin (Acety1-Leu-Leu-Arginal)
• DA-54872
• A11844
• CIPMKIHUGVGQTG-VFFZMTJFSA-N
• Leupeptin hemisulfate

• MDL： MFCD00037012
• Inchi： 1S/2C20H38N6O4.H2O4S/c2*1-12(2)9-16(24-14(5)28)19(30)26-17(10-13(3)4)18(29)25-15(11-27)7-6-8-23-20(21)22;1-5(2,3)4/h2*11-13,15-17H,6-10H2,1-5H3,(H,24,28)(H,25,29)(H,26,30)(H4,21,22,23);(H2,1,2,3,4)/t2*15-,16-,17-;/m00./s1
• InChI Key： CIPMKIHUGVGQTG-VFFZMTJFSA-N
• SMILES： S(=O)(=O)(O)O.O=C([C@H](CC(C)C)NC(C)=O)N[C@H](C(N[C@H](C=O)CCC/N=C(\N)/N)=O)CC(C)C.O=C([C@H](CC(C)C)NC(C)=O)N[C@H](C(N[C@H](C=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Exact Mass: 426.29500
• Monoisotopic Mass: 950.55828714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 65
• Rotatable Bond Count: 28
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 32
• XLogP3: 0.4
• Topological Polar Surface Area: 421

Experimental Properties

• Color/Form: White or off white powder
• Density: 1.2270
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 10 mM Solutions are stable for a week at 4 °C. Stock solutions are stable up to 6 months at −20?#x00b0;C.
• Water Partition Coefficient: dissolution
• PSA: 166.27000
• LogP: 2.37870
• Specific Rotation: -76 º (c=1, water)
• Solubility: dissolve in water

Leupeptin hemisulfate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S22; S24/25; S36/37; S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on Leupeptin hemisulfate

Leupeptin Hemisulfate: A Comprehensive Overview of CAS No. 103476-89-7

Leupeptin hemisulfate (CAS No. 103476-89-7) is a potent and widely used inhibitor of cysteine proteases, serine proteases, and threonine proteases. This compound has gained significant attention in the fields of biochemistry, cell biology, and pharmacology due to its ability to modulate proteolytic activities and its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological functions, and recent advancements in the research and application of leupeptin hemisulfate.

Chemical Properties: Leupeptin hemisulfate is a synthetic derivative of leupeptin, a naturally occurring peptide isolated from the fermentation broth of Actinomycetes. The molecular formula of leupeptin hemisulfate is C₁₂H₂₃N₃O₅S·H₂O, with a molecular weight of approximately 341.4 g/mol. It is a white to off-white crystalline powder that is soluble in water and dimethyl sulfoxide (DMSO). The compound's stability is influenced by pH and temperature, with optimal stability observed at neutral pH and room temperature.

Mechanism of Action: Leupeptin hemisulfate exerts its inhibitory effects by binding to the active sites of target proteases, thereby preventing substrate cleavage. This mechanism is particularly effective against cysteine proteases such as cathepsins B, H, and L, as well as serine proteases like trypsin and chymotrypsin. The specificity of leupeptin hemisulfate for these enzymes makes it a valuable tool in both basic research and clinical settings.

Biological Functions: The inhibition of proteolytic enzymes by leupeptin hemisulfate has far-reaching implications in cellular processes. For instance, it can modulate protein turnover, cell signaling pathways, and inflammatory responses. Recent studies have highlighted the role of leupeptin hemisulfate in preventing apoptosis and promoting cell survival in various models of neurodegenerative diseases. Additionally, its ability to inhibit matrix metalloproteinases (MMPs) has been explored in the context of cancer metastasis and tissue remodeling.

Clinical Applications: The therapeutic potential of leupeptin hemisulfate has been investigated in several preclinical and clinical studies. In neurodegenerative disorders such as Alzheimer's disease (AD) and Parkinson's disease (PD), leupeptin hemisulfate has shown promise in reducing neurotoxicity and improving cognitive function. This is attributed to its ability to inhibit the accumulation of toxic protein aggregates and protect neuronal cells from oxidative stress.

In cancer research, leupeptin hemisulfate has been evaluated for its anti-tumor properties. Studies have demonstrated that it can inhibit tumor growth by suppressing MMP activity, which is crucial for cancer cell invasion and metastasis. Furthermore, leupeptin hemisulfate has been shown to enhance the efficacy of chemotherapeutic agents by reducing drug resistance in cancer cells.

Recent Research Advancements: The ongoing research on leupeptin hemisulfate continues to uncover new insights into its mechanisms of action and potential applications. For instance, a recent study published in the Journal of Biological Chemistry explored the role of leupeptin hemisulfate in regulating autophagy, a cellular process critical for maintaining homeostasis and preventing disease progression. The findings suggest that leupeptin hemisulfate can modulate autophagy flux by inhibiting specific lysosomal enzymes, thereby offering a novel therapeutic strategy for treating lysosomal storage disorders.

In another study published in the Cancer Research, researchers investigated the combination therapy involving leupeptin hemisulfate and targeted inhibitors in treating triple-negative breast cancer (TNBC). The results indicated that this combination therapy significantly reduced tumor size and improved overall survival rates compared to monotherapy approaches.

Safety Considerations: While leupeptin hemisulfate is generally considered safe for use in research settings, it is important to handle the compound with appropriate precautions. Prolonged exposure or high concentrations may cause cytotoxic effects or interfere with normal cellular functions. Therefore, it is recommended to follow standard safety guidelines when working with this compound.

Conclusion: Leupeptin hemisulfate (CAS No. 103476-89-7) remains a valuable tool in both basic research and clinical applications due to its potent inhibitory effects on proteolytic enzymes. Its ability to modulate cellular processes such as protein turnover, inflammation, and autophagy makes it a promising candidate for treating various diseases. Ongoing research continues to expand our understanding of its mechanisms and potential therapeutic uses, further solidifying its importance in the field of biochemistry and pharmacology.